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Compound of Interest

Compound Name: SRI 31215 TFA

Cat. No.: B610992 Get Quote

Technical Support Center: SRI 31215 TFA
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and long-term storage of SRI 31215
TFA. Below you will find troubleshooting guides and frequently asked questions to ensure the

integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid SRI 31215 TFA?

For long-term storage, solid SRI 31215 TFA should be stored at -20°C in a dry, dark

environment.[1] Following these conditions can maintain the compound's stability for up to

three years.[2] It is also recommended to keep the container tightly sealed to protect it from

moisture.[3][4]

Q2: How should I store stock solutions of SRI 31215 TFA?

The storage conditions for SRI 31215 TFA stock solutions depend on the duration of storage

and the solvent used. For stock solutions prepared in DMSO, the following is recommended:

Long-term (up to 6 months): Store at -80°C.[3][4] Some suppliers suggest storage for up to 1

year at this temperature.[2]

Short-term (up to 1 month): Store at -20°C.[3][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b610992?utm_src=pdf-interest
https://www.benchchem.com/product/b610992?utm_src=pdf-body
https://www.benchchem.com/product/b610992?utm_src=pdf-body
https://www.benchchem.com/product/b610992?utm_src=pdf-body
https://www.benchchem.com/product/b610992?utm_src=pdf-body
https://www.medkoo.com/products/15902
https://www.targetmol.com/compound/SRI%2031215%20TFA
https://www.medchemexpress.com/sri-31215-tfa.html
https://file.medchemexpress.com/batch_PDF/HY-114363A/SRI-31215-TFA-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b610992?utm_src=pdf-body
https://www.benchchem.com/product/b610992?utm_src=pdf-body
https://www.medchemexpress.com/sri-31215-tfa.html
https://file.medchemexpress.com/batch_PDF/HY-114363A/SRI-31215-TFA-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/SRI%2031215%20TFA
https://www.medchemexpress.com/sri-31215-tfa.html
https://file.medchemexpress.com/batch_PDF/HY-114363A/SRI-31215-TFA-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Very short-term (days to a week): Aliquots can be stored at 4°C.[1][2]

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution

into smaller, single-use volumes.[2]

Q3: What solvents are recommended for dissolving SRI 31215 TFA?

DMSO is the most commonly recommended solvent for preparing stock solutions of SRI 31215
TFA.[2][4] The solubility in DMSO is reported to be ≥ 25 mg/mL.[2] For in vivo studies, specific

formulations involving co-solvents are suggested.

Q4: Are there any specific handling instructions for preparing SRI 31215 TFA solutions?

Yes, to ensure proper dissolution and maintain the integrity of the compound, follow these

guidelines:

Use sonication or gentle heating (e.g., to 37°C) to aid in the dissolution of the compound in

DMSO.[2][5]

When preparing formulations for in vivo experiments, add the solvents sequentially as

specified in the protocols.[2][3][4]

Always use a clear, fully dissolved stock solution to prepare further dilutions.[3]

Q5: Is SRI 31215 TFA sensitive to light or moisture?

Yes, it is recommended to store SRI 31215 TFA protected from light and moisture.[1][3][4]

Exposure to these elements could potentially lead to degradation of the compound.

Data Summary Tables
Table 1: Recommended Storage Conditions for SRI 31215 TFA
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Form
Storage
Temperature

Duration Additional Notes

Solid -20°C Up to 3 years
Store in a dry, dark

place.[1][2]

0 - 4°C
Short term (days to

weeks)

Dry and dark

conditions are

essential.[1]

Stock Solution (in

DMSO)
-80°C

Up to 6 months[3][4] -

1 year[2]

Aliquot to avoid

freeze-thaw cycles.[2]

-20°C Up to 1 month
Sealed storage, away

from moisture.[3][4]

4°C Up to 1 week
For short-term use of

aliquots.[2]

Table 2: Solubility of SRI 31215 TFA

Solvent Concentration Notes

DMSO ≥ 25 mg/mL (46.85 mM)[2] Sonication is recommended.[2]

125 mg/mL (234.26 mM)
Ultrasonic assistance needed.

[4]

In Vivo Formulation 1 ≥ 2.08 mg/mL (3.90 mM)

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline.[3]

[4]

In Vivo Formulation 2 ≥ 2.08 mg/mL (3.90 mM)
10% DMSO, 90% (20% SBE-

β-CD in Saline).[3][4]

In Vivo Formulation 3 ≥ 2.08 mg/mL (3.90 mM)
10% DMSO, 90% Corn Oil.[3]

[4]
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Issue Possible Cause Recommended Solution

Precipitation observed in stock

solution upon thawing.

Low temperature storage can

sometimes cause compounds

to precipitate out of solution.

Gently warm the solution to

37°C and use sonication to

redissolve the compound

completely before use.[3][5]

Difficulty dissolving the solid

compound.

Insufficient agitation or low

temperature.

Use an ultrasonic bath to aid

dissolution.[4] Gentle warming

can also be applied.[5]

Inconsistent experimental

results.

Degradation of the compound

due to improper storage or

handling.

Ensure the compound and its

solutions are stored at the

recommended temperatures,

protected from light and

moisture.[1][3][4] Avoid

multiple freeze-thaw cycles by

preparing single-use aliquots.

[2]

Phase separation or

precipitation in in vivo

formulations.

Incorrect order of solvent

addition or insufficient mixing.

Add each solvent sequentially

and ensure thorough mixing at

each step as per the

recommended protocols.[2][3]

[4]

Experimental Protocols & Visualizations
Protocol: Preparation of a 10 mM Stock Solution in
DMSO

Weigh the required amount of solid SRI 31215 TFA.

Add the appropriate volume of DMSO to achieve a 10 mM concentration.

If the compound does not dissolve readily, sonicate the solution or warm it gently to 37°C

until a clear solution is obtained.

Once fully dissolved, aliquot the stock solution into single-use vials.
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Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Workflow: Preparing a 10 mM Stock Solution

1. Weigh solid
SRI 31215 TFA

2. Add DMSO to
10 mM concentration

3. Sonicate/Warm
(if necessary)

4. Aliquot into
single-use vials

5. Store at -80°C
or -20°C

Click to download full resolution via product page

Workflow for preparing a stock solution of SRI 31215 TFA.

Signaling Pathway: Inhibition of HGF Activation
SRI 31215 TFA is an inhibitor of the Matriptase/Hepsin/Hepatocyte Growth Factor Activator

(HGFA) triplex.[3][5][6] This inhibition prevents the conversion of inactive pro-HGF to its active

form, HGF. Active HGF binds to the c-Met receptor, triggering downstream signaling pathways

involved in cell growth and migration. By blocking this activation, SRI 31215 TFA can inhibit

tumor-promoting signaling.[2]
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Inhibition of HGF Activation by SRI 31215 TFA
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Mechanism of action of SRI 31215 TFA in the HGF/c-Met pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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